Cas no 66999-62-0 (5-chloro-3-(chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 5-chloro-3-(chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 66999-62-0
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• CID: 965138
• PubChem ID: 324437
• Update Time: 2025-09-23

5-chloro-3-(chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(chloromethyl)-[1,2,4]triazolo[4,3-a]pyridine
• 5-Chlor-3-chlormethyl-s-triazolo< 4,3-a> pyridin
• 5-chloro-3-(chloromethyl)[1,2,4]triazolo[4,3-a]pyridine
• 5-chloro-3-chloromethyl-[1,2,4]triazolo[4,3-a]pyridine
• 6R-0074
• AC1L8AF7
• NSC289805
• MFCD02661711
• 66999-62-0
• DTXSID40314916
• SCHEMBL17595764
• NSC-289805
• AKOS015993200

• Inchi： 1S/C7H5Cl2N3/c8-4-7-11-10-6-3-1-2-5(9)12(6)7/h1-3H,4H2
• InChI Key： SCLUZCQITBRFGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NN=C(CCl)N21

Computed Properties

• Exact Mass: 200.98625
• Monoisotopic Mass: 200.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.19